Cas no 2229195-80-4 (1-(2-chloro-6-methylpyridin-4-yl)cyclopropylmethanol)

• Product Name: 1-(2-chloro-6-methylpyridin-4-yl)cyclopropylmethanol
• CAS No: 2229195-80-4
• MF: C₁₀H₁₂ClNO
• MW: 197.661381721497
• CID: 6264867
• PubChem ID: 165636382
• Update Time: 2025-05-23

1-(2-chloro-6-methylpyridin-4-yl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-6-methylpyridin-4-yl)cyclopropylmethanol
• 2229195-80-4
• EN300-1995397
• [1-(2-chloro-6-methylpyridin-4-yl)cyclopropyl]methanol

• Inchi： 1S/C10H12ClNO/c1-7-4-8(5-9(11)12-7)10(6-13)2-3-10/h4-5,13H,2-3,6H2,1H3
• InChI Key： GRRLZRLPUOITFM-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C)=N1)C1(CO)CC1

Computed Properties

• Exact Mass: 197.0607417g/mol
• Monoisotopic Mass: 197.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-(2-chloro-6-methylpyridin-4-yl)cyclopropylmethanol

Introduction to 1-(2-chloro-6-methylpyridin-4-yl)cyclopropylmethanol (CAS No. 2229195-80-4)

1-(2-chloro-6-methylpyridin-4-yl)cyclopropylmethanol, with the CAS number 2229195-80-4, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique molecular structure, which includes a cyclopropylmethanol moiety and a substituted pyridine ring. The combination of these functional groups endows the molecule with a range of interesting properties, making it a valuable candidate for various scientific investigations.

The chemical formula of 1-(2-chloro-6-methylpyridin-4-yl)cyclopropylmethanol is C₁₁H₁₃ClNO, and its molecular weight is approximately 208.67 g/mol. The compound's structure consists of a cyclopropyl ring attached to a methanol group, which is further substituted with a 2-chloro-6-methylpyridine ring. This arrangement of functional groups contributes to the compound's stability and reactivity, making it suitable for use in both synthetic and analytical chemistry.

In the realm of pharmaceutical research, 1-(2-chloro-6-methylpyridin-4-yl)cyclopropylmethanol has shown promise as a potential lead compound for the development of new drugs. Recent studies have focused on its biological activity and potential therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry highlighted the compound's ability to modulate specific enzymes and receptors, which could be beneficial in treating various diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

The cyclopropylmethanol moiety in 1-(2-chloro-6-methylpyridin-4-yl)cyclopropylmethanol is known for its unique electronic and steric properties. These properties can influence the compound's interactions with biological targets, potentially enhancing its efficacy and selectivity. The substituted pyridine ring, on the other hand, provides additional functionality that can be exploited for optimizing the compound's pharmacological profile.

In addition to its potential therapeutic applications, 1-(2-chloro-6-methylpyridin-4-yl)cyclopropylmethanol has also been studied for its use as an intermediate in organic synthesis. Its versatile structure allows it to serve as a building block for the synthesis of more complex molecules, which can be used in various industrial and research settings. For example, the compound can be employed in the synthesis of novel materials with unique physical and chemical properties.

The synthesis of 1-(2-chloro-6-methylpyridin-4-yl)cyclopropylmethanol typically involves multi-step reactions that require precise control over reaction conditions. Common synthetic routes include nucleophilic substitution reactions and metal-catalyzed coupling reactions. Recent advancements in synthetic methodologies have led to more efficient and scalable processes for producing this compound, making it more accessible for large-scale applications.

The physical properties of 1-(2-chloro-6-methylpyridin-4-yl)cyclopropylmethanol, such as its melting point, boiling point, and solubility, are important considerations for its use in various applications. These properties can be influenced by factors such as temperature, pressure, and solvent choice. Understanding these properties is crucial for optimizing the compound's performance in different environments.

Safety and environmental considerations are also important when working with 1-(2-chloro-6-methylpyridin-4-yl)cyclopropylmethanol. While the compound is not classified as a hazardous material or controlled substance, proper handling and storage practices should be followed to ensure safety in laboratory settings. This includes using appropriate personal protective equipment (PPE) and following standard operating procedures (SOPs) for handling organic compounds.

In conclusion, 1-(2-chloro-6-methylpyridin-4-yl)cyclopropylmethanol (CAS No. 2229195-80-4) is a versatile organic compound with significant potential in pharmaceutical research and organic synthesis. Its unique molecular structure and functional groups make it an attractive candidate for developing new drugs and materials. Ongoing research continues to uncover new applications and optimize its properties, further solidifying its importance in the scientific community.